Cas no 2137573-10-3 (rac-tert-butyl N-[(1R,3S)-3-(2-oxopropyl)cyclopentyl]carbamate)

• Product Name: rac-tert-butyl N-[(1R,3S)-3-(2-oxopropyl)cyclopentyl]carbamate
• CAS No: 2137573-10-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5895412
• PubChem ID: 157969487
• Update Time: 2025-05-24

rac-tert-butyl N-[(1R,3S)-3-(2-oxopropyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137573-10-3
• rac-tert-butyl N-[(1R,3S)-3-(2-oxopropyl)cyclopentyl]carbamate
• EN300-796599

• Inchi： 1S/C13H23NO3/c1-9(15)7-10-5-6-11(8-10)14-12(16)17-13(2,3)4/h10-11H,5-8H2,1-4H3,(H,14,16)/t10-,11-/m0/s1
• InChI Key： CIHCMWHGCZDCFM-QWRGUYRKSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CC[C@@H](CC(C)=O)C1)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl N-[(1R,3S)-3-(2-oxopropyl)cyclopentyl]carbamate

Rac-Tert-Butyl N-[(1R,3S)-3-(2-Oxopropyl)Cyclopentyl]Carbamate: A Comprehensive Overview

The compound rac-tert-butyl N-[(1R,3S)-3-(2-oxopropyl)cyclopentyl]carbamate, identified by the CAS number 2137573-10-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest in both academic and industrial research.

The molecular structure of this compound features a cyclopentane ring substituted with a 2-oxopropyl group at the 3-position. The stereochemistry at the 1R and 3S positions is crucial for its properties and reactivity. The tert-butyl carbamate group further enhances the molecule's versatility, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its role in asymmetric synthesis, where its stereochemical integrity plays a pivotal role in producing enantiomerically pure compounds.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of novel therapeutic agents. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and related processes. Moreover, the compound's stability under various reaction conditions has been extensively studied, with recent findings suggesting its suitability for large-scale production in pharmaceutical settings.

In addition to its pharmaceutical applications, rac-tert-butyl N-[(1R,3S)-3-(2-oxopropyl)cyclopentyl]carbamate has shown promise in materials science. Its unique electronic properties and structural rigidity make it a valuable component in the synthesis of advanced polymers and materials with tailored functionalities. Recent advancements in polymer chemistry have demonstrated how this compound can be used to create high-performance materials with applications in electronics and biotechnology.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the formation of the cyclopentane ring, introduction of the 2-oxopropyl group, and subsequent functionalization with the tert-butyl carbamate moiety. Researchers have optimized these steps to achieve high yields and excellent stereochemical control, ensuring the production of high-quality material for downstream applications.

From an environmental standpoint, the compound's biodegradability and ecological impact have been evaluated in recent studies. These findings underscore its potential as an eco-friendly alternative to traditional chemical building blocks. Its ability to undergo enzymatic degradation under specific conditions makes it a sustainable choice for green chemistry initiatives.

In conclusion, rac-tert-butyl N-[(1R,3S)-3-(2-oxopropyl)cyclopentyl]carbamate (CAS No: 2137573-10-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application research, positions it as a key player in modern chemical innovation.